N-benzyl-1-[3-(3-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-7-(4-propan-2-ylphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C25H26N4O3/c1-16(2)17-5-7-18(8-6-17)22-11-12-26-24-21(15-28-29(22)24)25(30)27-14-19-9-10-20(31-3)13-23(19)32-4/h5-13,15-16H,14H2,1-4H3,(H,27,30)
• InChI Key: GIIQFDRNYJBZRT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=CC=NC3=C(C=NN23)C(=O)NCC4=C(C=C(C=C4)OC)OC
• Molecular Formula: C25H26N4O3
• Molecular Weight: 430.5 g/mol
• CAS No.: 1206994-99-1

Description

N-benzyl-1-[3-(3-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C25H26N4O3 and its molecular weight is 430.508. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Novel Heterocyclic Compounds: Research indicates the synthesis of novel heterocyclic compounds, including those derived from N-benzyl-1-[3-(3-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide, showing significant analgesic and anti-inflammatory activities. These compounds have been screened as cyclooxygenase inhibitors and show potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Analytical Methods and Quality Control

• Nonaqueous Capillary Electrophoresis: A study utilized nonaqueous capillary electrophoretic separation for analyzing imatinib mesylate and related substances, including this compound. This method is effective for quality control in pharmaceuticals (Ye et al., 2012).

Drug Discovery and Development

• Inhibitors of Met Kinase Superfamily: Research has shown that certain this compound derivatives are potent inhibitors of the Met kinase superfamily. These inhibitors have demonstrated significant tumor stasis in models and have been advanced into clinical trials (Schroeder et al., 2009).

Antimicrobial Activities

• Synthesis and Antimicrobial Activity: Novel pyridine derivatives, related to the chemical structure , have been synthesized and tested for antimicrobial activity. These compounds showed variable activity against different bacterial and fungal strains, indicating their potential in antimicrobial therapy (Patel, Agravat, & Shaikh, 2011).

Pharmacokinetics

• Metabolism in Chronic Myelogenous Leukemia Patients: A study on the metabolism of Flumatinib, a compound structurally similar to this compound, in chronic myelogenous leukemia patients revealed insights into its main metabolic pathways. This helps in understanding the pharmacokinetics of similar compounds (Gong, Chen, Deng, & Zhong, 2010).